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Compound of Interest

1,1,2,2-Tetrachloro-1,2-
Compound Name: _
difluoroethane

CFC-112: A Comprehensive Technical Guide

This technical guide provides a detailed overview of CFC-112, also known as
tetrachlorodifluoroethane, and its primary isomer, CFC-112a. It is intended for researchers,
scientists, and professionals in drug development and environmental sciences who require in-
depth information on its properties, analysis, and environmental impact.

Synonyms and Alternative Names

CFC-112 is a common name for tetrachlorodifluoroethane, which exists as two isomers:
1,1,2,2-tetrachloro-1,2-difluoroethane (CFC-112) and 1,1,1,2-tetrachloro-2,2-difluoroethane

(CFC-112a).[1][2] A comprehensive list of synonyms and identifiers is provided in the tables
below.

Table 1: Synonyms and Identifiers for CFC-112
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Identifier Type Value

IUPAC Name 1,1,2,2-tetrachloro-1,2-difluoroethane[3][4]
Common Name CFC-112[3][5][6]

CAS Number 76-12-0[3][4][5]

Freon 112[3], R-112[3], Halocarbon 112[5],
Refrigerant 112[5], sym-
Tetrachlorodifluoroethane[3][4], 1,2-

Alternative Names

Difluorotetrachloroethane[3][4]

Formula CCLFCCI2F[3]

Table 2: Synonyms and Identifiers for CFC-112a

Identifier Type Value

IUPAC Name 1,1,1,2-tetrachloro-2,2-difluoroethane[2][6]
Common Name CFC-112a[2][6]

CAS Number 76-11-9[2][6]

Freon 112a[2][6], R-112a[2][6], Halocarbon
Alternative Names 112a[7], Refrigerant 112a[7], Asymmetrical

tetrachlorodifluoroethane

Formula CCIsCCIF2[2]

Quantitative Data

The physicochemical and environmental properties of CFC-112 and CFC-112a are
summarized below. These substances are recognized as potent ozone-depleting substances
and greenhouse gases.[8]

Table 3: Physicochemical Properties
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CFC-112 (1,1,2,2-

CFC-112a (1,1,1,2-

Property tetrachloro-1,2- tetrachloro-2,2-
difluoroethane) difluoroethane)
Molecular Weight 203.8 g/mol [3] 203.8 g/mol [1]
Melting Point 23.8 °C[3][9] 25 °C[2][6]
Boiling Point 92.8 °C[3][9] 91.5 °C[1][2][6]
Density 1.634 g/mL[3][9] 1.65 g/mL][2][6]

Water Solubility

0.012 g/100mL (120 mg/L) at
25 °C[3]

0.01%[5]

Appearance

Clear liquid or white solid[3][9]

Colorless solid[1][5]

Table 4: Environmental Data

Property

CFC-112

CFC-112a

Atmospheric Lifetime

63.6 years[10][11]

51.5 years[10][11]

Ozone Depletion Potential
(ODP)

0.98[10][11]

0.86[10][11]

Global Warming Potential
(GWP, 100-year)

4260[10][11]

3330[10][11]

Experimental Protocols

Synthesis of CFC-112 and CFC-112a

A common method for the synthesis of tetrachlorodifluoroethanes involves the reaction of

hexachloroethane or tetrachloroethylene with hydrogen fluoride.[9]

» Reaction: The reaction is typically carried out at high temperatures (e.g., 400°C) in the

presence of a catalyst.[9]
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e Catalyst: An aluminum fluoride catalyst, sometimes with the addition of other metals like iron,
nickel, and chromium, is used to promote the fluorination reaction.[9] The composition of the
catalyst can influence the ratio of the isomers produced.[9]

e Isomer Separation: The synthesis often results in a mixture of CFC-112 and CFC-112a,
which can be difficult to separate due to their similar boiling points.[6]

Analytical Method for the Detection of CFC-112

The standard method for the analysis of CFC-112 in environmental samples is gas
chromatography with electron capture detection (GC-ECD).[12][13][14]

o Sample Preparation (Purge-and-Trap): For aqueous samples, a purge-and-trap system is
commonly employed.[12][13][14]

o An inert gas (e.g., ultra-pure nitrogen) is bubbled through the water sample.[13]
o The volatile CFCs are purged from the sample and carried in the gas stream.

o The CFCs are then trapped on a sorbent material at low temperatures (cryogenically
trapped).[13]

o The trap is subsequently heated, releasing the CFCs into the gas chromatograph.[13]
e Gas Chromatography (GC):

o Column: A capillary column suitable for the separation of volatile halogenated compounds
is used. A pre-column may be used to separate the target CFCs from other compounds.
[12]

o Carrier Gas: An inert gas like nitrogen or helium is used as the carrier gas.

o Oven Temperature Program: The temperature of the GC oven is programmed to ramp up
to ensure the separation of different compounds based on their boiling points and
interactions with the column's stationary phase.

o Detection (Electron Capture Detector - ECD):

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://en.wikipedia.org/wiki/Tetrachloro-1,2-difluoroethane
https://en.wikipedia.org/wiki/Tetrachloro-1,2-difluoroethane
https://en.wikipedia.org/wiki/Tetrachloro-1,1-difluoroethane
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://pubmed.ncbi.nlm.nih.gov/19836579/
https://www.pnnl.gov/main/publications/external/technical_reports/pnnl-16813.pdf
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://pubmed.ncbi.nlm.nih.gov/19836579/
https://www.pnnl.gov/main/publications/external/technical_reports/pnnl-16813.pdf
https://pubmed.ncbi.nlm.nih.gov/19836579/
https://pubmed.ncbi.nlm.nih.gov/19836579/
https://pubmed.ncbi.nlm.nih.gov/19836579/
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The ECD is highly sensitive to halogenated compounds, making it ideal for detecting
CFCs at trace levels.[12][13]

e Quantification: The concentration of CFC-112 is determined by comparing the peak area
from the sample chromatogram to a calibration curve generated from standards of known
concentrations.

Diagrams
Environmental Fate of CFC-112

The primary degradation pathway for CFC-112 in the environment is photolysis by ultraviolet
(UV) radiation in the stratosphere.[10][11] Under anaerobic conditions, such as in some
groundwater environments, it can also undergo biodegradation.[15][16]
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Caption: Environmental fate of CFC-112 in the atmosphere and anaerobic environments.

Experimental Workflow for CFC-112 Analysis

The following diagram illustrates a typical workflow for the analysis of CFC-112 in an
environmental water sample using the purge-and-trap GC-ECD method.
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Caption: Workflow for the analysis of CFC-112 in water samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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